![molecular formula C30H22N2O4 B4878282 2-methyl-N-(3-{[4-(2-oxo-2H-chromen-3-yl)benzoyl]amino}phenyl)benzamide](/img/structure/B4878282.png)
2-methyl-N-(3-{[4-(2-oxo-2H-chromen-3-yl)benzoyl]amino}phenyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-methyl-N-(3-{[4-(2-oxo-2H-chromen-3-yl)benzoyl]amino}phenyl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 2-methyl-N-(3-{[4-(2-oxo-2H-chromen-3-yl)benzoyl]amino}phenyl)benzamide involves the inhibition of the Akt/mTOR pathway, which is responsible for cell growth and survival. This compound also inhibits the expression of various proteins involved in cancer cell proliferation, migration, and invasion.
Biochemical and Physiological Effects:
Studies have shown that this compound has low toxicity and does not affect normal cells. It has also been found to reduce inflammation and oxidative stress, which are associated with various diseases, including cancer.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-methyl-N-(3-{[4-(2-oxo-2H-chromen-3-yl)benzoyl]amino}phenyl)benzamide in lab experiments is its low toxicity, which makes it a safe compound to work with. However, its low solubility in aqueous solutions can limit its use in certain experiments.
Future Directions
There are several future directions for the research on 2-methyl-N-(3-{[4-(2-oxo-2H-chromen-3-yl)benzoyl]amino}phenyl)benzamide. Some of them include:
1. Studying the compound's potential use in combination therapy with other anticancer drugs to enhance its efficacy.
2. Investigating the compound's mechanism of action in more detail to identify potential targets for cancer treatment.
3. Developing new formulations of the compound to improve its solubility and bioavailability.
4. Studying the compound's potential use in other diseases, such as neurodegenerative disorders and cardiovascular diseases.
In conclusion, this compound is a promising compound with potential applications in cancer treatment and other diseases. Further research is needed to fully understand its mechanism of action and to develop new formulations that can improve its efficacy.
Synthesis Methods
The synthesis of 2-methyl-N-(3-{[4-(2-oxo-2H-chromen-3-yl)benzoyl]amino}phenyl)benzamide can be achieved through a multistep process involving the condensation of 2-amino-5-methylbenzoic acid and 4-(2-oxo-2H-chromen-3-yl)benzoic acid followed by the coupling reaction with 3-nitrobenzoyl chloride and reduction with tin (II) chloride.
Scientific Research Applications
2-methyl-N-(3-{[4-(2-oxo-2H-chromen-3-yl)benzoyl]amino}phenyl)benzamide has been studied for its potential use in cancer treatment. Research has shown that this compound has antitumor activity against various cancer cell lines, including breast, lung, and colon cancer. It has also been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis.
Properties
IUPAC Name |
2-methyl-N-[3-[[4-(2-oxochromen-3-yl)benzoyl]amino]phenyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C30H22N2O4/c1-19-7-2-4-11-25(19)29(34)32-24-10-6-9-23(18-24)31-28(33)21-15-13-20(14-16-21)26-17-22-8-3-5-12-27(22)36-30(26)35/h2-18H,1H3,(H,31,33)(H,32,34) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FCTZMLNHSDOASU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C(=O)NC2=CC=CC(=C2)NC(=O)C3=CC=C(C=C3)C4=CC5=CC=CC=C5OC4=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C30H22N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
474.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.